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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of potent chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the handling of BMS CCR2 22, a potent and
selective antagonist of the C-C chemokine receptor 2 (CCR2). Adherence to these protocols is
critical for personnel safety and experimental integrity.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BMS CCR2 22 is provided below.
This information is essential for accurate experimental planning and safe handling.

Property Value
Molecular Formula C2sH34F3N504S
Molecular Weight 593.66 g/mol
Purity =98%
Appearance Solid

Soluble to 100 mM in DMSO and to 10 mM in

Solubility thanol
ethanol.

Storage Store at -20°C for long-term stability.[1]
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Personal Protective Equipment (PPE)

Due to its potent biological activity, appropriate personal protective equipment must be worn at
all times when handling BMS CCR2 22. The following table outlines the recommended PPE.

PPE Category Recommendation Rationale

Provides a robust barrier

) o against skin contact. The outer
) Double-gloving with nitrile
Hand Protection glove should be changed
gloves. ) ) )
immediately after handling the

compound.

Protects eyes from airborne
Eye Protection Chemical safety goggles. particles and potential
splashes of solutions.

. : Prevents contamination of
Body Protection Dedicated laboratory coat. )
personal clothing.

Recommended when handling

the solid form outside of a
) ) NIOSH-approved N95 or » )
Respiratory Protection ) ] certified chemical fume hood
higher-level respirator. o
or glove box to minimize

inhalation of fine powder.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling BMS CCR2 22 is crucial to maintain a safe laboratory
environment and ensure the integrity of the compound.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Immediately transfer the compound to a designated, clearly labeled storage
location. For long-term stability, store the solid compound at -20°C.[1] Stock solutions, once
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prepared, should be aliquoted and stored at -20°C for up to one month or -80°C for up to six
months to avoid repeated freeze-thaw cycles.

Weighing and Solution Preparation

o Engineering Controls: All handling of the solid form of BMS CCR2 22 should be conducted in
a certified chemical fume hood or a glove box to contain any airborne patrticles.

o Weighing: Use appropriate tools, such as spatulas and weighing paper, to handle the
powder. Ensure the balance is clean and located in an area with minimal air currents.

» Dissolving: To prepare solutions, slowly add the solvent (e.g., DMSO, ethanol) to the pre-
weighed solid to prevent splashing. Refer to the solubility data for appropriate solvent
concentrations.
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Caption: Standard operational workflow for handling BMS CCR2 22.

Disposal Plan

Proper disposal of BMS CCR2 22 and contaminated materials is critical to prevent
environmental contamination and ensure laboratory safety.
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Waste Type

Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in
accordance with institutional and local

regulations.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Dispose of in a designated hazardous waste

bag.

Aqueous Waste

Consult your institution's chemical safety
guidelines for the disposal of solutions

containing this compound.

Biological Activity and Mechanism of Action

BMS CCR2 22 is a high-affinity antagonist of the CCR2 receptor, with an ICso 0of 5.1 nM in
radioligand binding assays. It potently inhibits chemotaxis induced by the chemokine CCL2.
The binding of CCL2 to CCR2 on the surface of immune cells, such as monocytes and
macrophages, triggers a signaling cascade that leads to cell migration and inflammation. By
blocking this interaction, BMS CCR2 22 can inhibit the recruitment of these cells to sites of

inflammation.
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Caption: Mechanism of action of BMS CCR2 22 as a CCR2 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. caymanchem.com [caymanchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BMS CCR2 22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909903#personal-protective-equipment-for-
handling-bms-ccr2-22]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7909903?utm_src=pdf-body-img
https://www.benchchem.com/product/b7909903?utm_src=pdf-body
https://www.benchchem.com/product/b7909903?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19542/ccr2-antagonist
https://www.benchchem.com/product/b7909903#personal-protective-equipment-for-handling-bms-ccr2-22
https://www.benchchem.com/product/b7909903#personal-protective-equipment-for-handling-bms-ccr2-22
https://www.benchchem.com/product/b7909903#personal-protective-equipment-for-handling-bms-ccr2-22
https://www.benchchem.com/product/b7909903#personal-protective-equipment-for-handling-bms-ccr2-22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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